4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c1-11-8-9-12(2)18-17(11)22(3)20(26-18)21-19(24)16-10-14(23)13-6-4-5-7-15(13)25-16/h4-10H,1-3H3
• InChI Key: YWZFARUOGIUABH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)N2C
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide, also known as BTCC, is a synthetic compound that has shown promising results in scientific research applications. It belongs to the class of chromene derivatives and has been found to exhibit potential pharmacological properties.

Scientific Research Applications

Chemosensors for Cyanide Anions

• Researchers have synthesized coumarin benzothiazole derivatives, including compounds similar to the one , and investigated their properties as chemosensors for cyanide anions. These compounds demonstrated the ability to recognize cyanide anions, with some exhibiting observable color changes and fluorescence quenching, useful in detecting cyanide in various contexts (Wang et al., 2015).

Antioxidant and Antibacterial Agents

• A study focused on the design, synthesis, and biological evaluation of coumarin-based benzothiazole derivatives, which included compounds similar to the specified one. These derivatives were assessed for antioxidant and antibacterial potential, with some showing promising results, indicating their potential use in developing new antioxidant and antibacterial agents (Gadhave et al., 2022).

Antimicrobial Activity

• Various derivatives of 4-oxo-N-(substituted-thiazol-2-yl)-4H-chromene-2-carboxamides were synthesized and evaluated for antimicrobial activities. These studies have shown significant antibacterial and antifungal activities against a range of bacterial strains, highlighting the potential of such compounds in treating microbial infections (Raval et al., 2012).

Antitumor Activity

• Research on novel chromenones bearing benzothiazole moieties, including compounds similar to the one mentioned, has demonstrated significant anticancer activities against various cancer cell lines. This indicates the potential application of such compounds in cancer therapy (El-Helw et al., 2019).

Ligands for Human Adenosine Receptors

• Chromone–thiazole hybrids, similar to the specified compound, have been synthesized as potential ligands for human adenosine receptors. The structure and molecular geometry data from these studies are crucial for understanding ligand-receptor binding, which can be valuable in drug development (Cagide et al., 2015).